Cas no 154591-05-6 (5-Bromo-1,3-dimethyl-2-(octyloxy)benzene)

• Product Name: 5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
• CAS No: 154591-05-6
• MF: C₁₆H₂₅BrO
• MW: 313.273104429245
• CID: 2191488
• Update Time: 2023-08-07

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
• 5-bromo-1,3-dimethyl-2-octoxybenzene

• Inchi： 1S/C16H25BrO/c1-4-5-6-7-8-9-10-18-16-13(2)11-15(17)12-14(16)3/h11-12H,4-10H2,1-3H3
• InChI Key： AANYVRVBZMSASF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)OCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 195
• Topological Polar Surface Area: 9.2